molecular formula C36H30F2N2O13 B1262720 {[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid

{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid

Cat. No. B1262720
M. Wt: 736.6 g/mol
InChI Key: OUVXYXNWSVIOSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Fluo-4 is a xanthene dye. It has a role as a fluorochrome.

Scientific Research Applications

Spectroscopic Probes for Metal Ions

This compound has been characterized as a sensitive spectral indicator for Zn2+ ions. Its interaction with Zn2+ produces specific UV difference spectra, useful in steady-state spectrophotometric determinations of the affinity of proteins for Zn2+ (Jefferson, Hunt, & Ginsburg, 1990).

Structural Studies in Complex Formation

It has been involved in the synthesis and structure study of various metallic complexes. For instance, its reaction with DyIII and other elements has been used to synthesize complexes that were structurally characterized (Khristolyubov et al., 2021).

Spectroscopic Properties and Binding Mode

Its binding mode and spectroscopic properties, especially in relation to Zn(II) complexation, have been extensively studied. This includes investigations into its acid/base and Zn(II) coordination abilities and its spectroscopic properties (Marszalek et al., 2016).

Application in Luminescent Chelates

The compound has been used in the formation of luminescent chelates with europium(III), displaying unique structural and luminescent properties (Latva, Kulmala, & Haapakka, 1996).

Role in Multinuclear Oxo-Bridged Complexes

It has played a role in the synthesis of multinuclear oxo-bridged complexes, where its interaction with vanadium(IV/V) was studied, including their infrared, magnetic, optical, and electrochemical properties (Drouza & Keramidas, 2000).

Research in Mixed-Valence Complexes

The compound's derivatives have been used in synthesizing mixed-valence complexes for studying their structure, spectroscopic properties, and EPR spectra (Mondal et al., 2005).

properties

Product Name

{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid

Molecular Formula

C36H30F2N2O13

Molecular Weight

736.6 g/mol

IUPAC Name

2-[2-[2-[2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-3-hydroxy-6-oxoxanthen-9-yl)phenoxy]ethoxy]-N-(carboxymethyl)-4-methylanilino]acetic acid

InChI

InChI=1S/C36H30F2N2O13/c1-18-2-4-24(39(14-32(43)44)15-33(45)46)30(8-18)51-6-7-52-31-9-19(3-5-25(31)40(16-34(47)48)17-35(49)50)36-20-10-22(37)26(41)12-28(20)53-29-13-27(42)23(38)11-21(29)36/h2-5,8-13,41H,6-7,14-17H2,1H3,(H,43,44)(H,45,46)(H,47,48)(H,49,50)

InChI Key

OUVXYXNWSVIOSJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N(CC(=O)O)CC(=O)O)OCCOC2=C(C=CC(=C2)C3=C4C=C(C(=O)C=C4OC5=CC(=C(C=C53)F)O)F)N(CC(=O)O)CC(=O)O

synonyms

Fluo 4
Fluo-4

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid
Reactant of Route 2
{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid
Reactant of Route 3
{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid
Reactant of Route 4
{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid
Reactant of Route 5
{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid
Reactant of Route 6
{[2-(2-{2-[bis(carboxymethyl)amino]-5-(2,7-difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)phenoxy}ethoxy)-4-methylphenyl](carboxymethyl)amino}acetic acid

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